![molecular formula C17H19N3O3 B5677967 (3E)-2-[[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl](methyl)amino]-4-phenylbut-3-enoic acid](/img/structure/B5677967.png)
(3E)-2-[[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl](methyl)amino]-4-phenylbut-3-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule belongs to the family of oxadiazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. Specifically, the 1,2,4-oxadiazole ring system has attracted attention for its role in developing new therapeutic agents, due to its structural similarity to essential biochemical moieties.
Synthesis Analysis
The synthesis of oxadiazole derivatives often involves cyclization reactions, starting from appropriate precursors such as hydrazides and carboxylic acids. For example, the synthesis of similar structures often utilizes the condensation of hydrazides with carbon disulfide in the presence of base to form 1,3,4-oxadiazolines, followed by oxidation to yield 1,2,4-oxadiazoles (Kakanejadifard et al., 2013). Continuous synthesis approaches for cyclopropyl-containing oxadiazoles highlight the importance of safe and controlled reaction conditions to manage the risks associated with traditional oxidants (艳梅 董, 2023).
Molecular Structure Analysis
The molecular structure of oxadiazole derivatives, including their cyclopropyl-substituted variants, can be characterized using techniques such as NMR, IR, UV-Vis spectroscopy, and X-ray diffraction. These methods provide insights into the molecular conformations, electronic structures, and the nature of substituent effects on the overall molecular geometry.
Chemical Reactions and Properties
Oxadiazole derivatives participate in various chemical reactions, leveraging the reactivity of the oxadiazole ring. These reactions include nucleophilic substitutions and transformations under different conditions, allowing for the modification of the molecule and the introduction of new functional groups. The presence of a cyclopropyl group may influence the reactivity and electronic properties of the molecule, affecting its participation in chemical reactions.
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility in different solvents, and stability, are crucial for their practical applications. These properties can be influenced by the molecular structure, the presence of substituents, and intermolecular interactions.
Chemical Properties Analysis
The chemical properties of oxadiazole derivatives, such as acidity/basicity, electrophilic/nucleophilic character, and photophysical properties, are essential for their biological activities and applications in materials science. These properties are determined by the electronic distribution within the molecule and can be modulated by structural modifications, including the introduction of cyclopropyl groups and other substituents.
properties
IUPAC Name |
(E)-2-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-methylamino]-4-phenylbut-3-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c1-20(11-15-18-16(23-19-15)13-8-9-13)14(17(21)22)10-7-12-5-3-2-4-6-12/h2-7,10,13-14H,8-9,11H2,1H3,(H,21,22)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBXMKDHHXJXCOK-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NOC(=N1)C2CC2)C(C=CC3=CC=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC1=NOC(=N1)C2CC2)C(/C=C/C3=CC=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3E)-2-[[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl](methyl)amino]-4-phenylbut-3-enoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.